Cas no 7253-26-1 (9H-Purin-6-amine,2-chloro-9-[3,5-O-(1-methylethylidene)-b-D-xylofuranosyl]-)

• Product Name: 9H-Purin-6-amine,2-chloro-9-[3,5-O-(1-methylethylidene)-b-D-xylofuranosyl]-
• CAS No: 7253-26-1
• MF: C₁₃H₁₆ClN₅O₄
• MW: 341.750241279602
• CID: 576198
• PubChem ID: 250410
• Update Time: 2025-04-19

9H-Purin-6-amine,2-chloro-9-[3,5-O-(1-methylethylidene)-b-D-xylofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,2-chloro-9-[3,5-O-(1-methylethylidene)-b-D-xylofuranosyl]-
• NSC69882
• 6-(6-amino-2-chloro-9-purinyl)-2,2-dimethyl-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3]dioxin-7-ol
• NSC105297
• 7253-26-1
• DTXSID70993374
• 6-(6-azanyl-2-chloranyl-purin-9-yl)-2,2-dimethyl-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3]dioxin-7-ol
• NSC-69882
• A844754
• NSC-105297
• 2-chloro-9-[3,5-o-(1-methylethylidene)pentofuranosyl]-9h-purin-6-amine

• Inchi： 1S/C13H16ClN5O4/c1-13(2)21-3-5-8(23-13)7(20)11(22-5)19-4-16-6-9(15)17-12(14)18-10(6)19/h4-5,7-8,11,20H,3H2,1-2H3,(H2,15,17,18)
• InChI Key： CYEDRPRGWTXQNP-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)C1C(C2C(COC(C)(C)O2)O1)O)N

Computed Properties

• Exact Mass: 341.08900
• Monoisotopic Mass: 341.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.9
• Boiling Point: 533.2°C at 760 mmHg
• Flash Point: 276.2°C
• Refractive Index: 1.806
• PSA: 117.54000
• LogP: 1.05290